Cas no 2229585-95-7 (1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carbaldehyde)

• Product Name: 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carbaldehyde
• CAS No: 2229585-95-7
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 5856780
• PubChem ID: 165969117
• Update Time: 2025-06-09

1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carbaldehyde
• 2229585-95-7
• 1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropane-1-carbaldehyde
• EN300-1771336

• Inchi： 1S/C11H10N4O/c16-7-11(4-5-11)9-3-1-2-8(6-9)10-12-14-15-13-10/h1-3,6-7H,4-5H2,(H,12,13,14,15)
• InChI Key： LASQZNVIPRGZCP-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC=C(C3N=NNN=3)C=2)CC1

Computed Properties

• Exact Mass: 214.08546096g/mol
• Monoisotopic Mass: 214.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.5Ų

Additional information on 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carbaldehyde

1-3-(1H-1,2,3,4-Tetrazol-5-yl)phenylcyclopropane-1-carbaldehyde: A Comprehensive Overview

The compound 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carbaldehyde, identified by the CAS number 2229585-95-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a tetrazole ring with a cyclopropane moiety and an aldehyde group. The integration of these functional groups makes it a versatile compound with diverse chemical properties.

Recent studies have highlighted the importance of tetrazole-containing compounds in the field of medicinal chemistry. The tetrazole ring, a five-membered aromatic heterocycle containing four nitrogen atoms, is known for its stability and reactivity. In the case of 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carbaldehyde, the tetrazole group is attached to a phenyl ring, which further enhances the molecule's electronic properties. This makes it an attractive candidate for drug design and development.

The cyclopropane moiety in this compound adds another layer of complexity to its structure. Cyclopropane rings are known for their strained geometry and reactivity under certain conditions. In this molecule, the cyclopropane is connected to the aldehyde group via a carbon atom, creating a unique spatial arrangement that could influence its chemical behavior. Recent research has shown that such strained structures can exhibit interesting pharmacokinetic properties, making them valuable in drug delivery systems.

The aldehyde group at the end of the molecule plays a crucial role in its reactivity and functionality. Aldehydes are highly reactive due to their carbonyl group and can undergo various reactions such as oxidation, reduction, and condensation. In this compound, the aldehyde group could serve as a site for further chemical modifications or as an active site in biological systems.

Recent advancements in synthetic chemistry have made it possible to synthesize complex molecules like 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carbaldehyde with greater precision and efficiency. Researchers have developed novel methodologies to construct tetrazole-containing compounds using transition metal catalysts and other advanced techniques. These methods not only improve the yield but also enhance the purity of the final product.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been explored as a potential lead compound for anti-cancer drugs due to its ability to target specific cellular pathways. Additionally, its unique structure makes it a candidate for use in sensors and electronic devices where specific chemical functionalities are required.

The integration of multiple functional groups in this molecule also opens up possibilities for further research into its catalytic properties. Recent studies have demonstrated that tetrazole-containing compounds can act as efficient catalysts in organic reactions under mild conditions. This property could be harnessed for industrial applications where selective catalysis is essential.

In conclusion, 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carbaldehyde represents a significant advancement in organic chemistry with its complex structure and diverse functional groups. Its potential applications span across various fields including drug discovery, material science, and catalysis. As research continues to uncover new insights into its properties and functionalities